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Compound of Interest

2-Oxothiazolidine-4-carboxylic
Compound Name: d
aci

Cat. No.: B017855

Essential Safety Protocol: Handling 2-
Oxothiazolidine-4-carboxylic Acid

This guide provides critical safety and logistical information for the handling and disposal of 2-
Oxothiazolidine-4-carboxylic acid (also known as Procysteine; CAS No. 19771-63-2).
Adherence to these procedural steps is essential for ensuring the safety of all laboratory
personnel.

Hazard Identification and Summary

2-Oxothiazolidine-4-carboxylic acid is a solid, typically a white to off-white powder or crystal,
that presents moderate health risks upon exposure. The primary hazards are irritation to the
skin, eyes, and respiratory system.[1][2]

A summary of hazard classifications is provided below.
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2][3]

Causes serious eye irritation.

Serious Eye Irritation H319
[1][2]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[1][2]

Signal Word - Warning[1][2][3]

Personal Protective Equipment (PPE) Protocol

Engineering controls and personal protective equipment are paramount to mitigate the risks
associated with handling this compound.

Engineering Controls:

e Ventilation: Always handle 2-Oxothiazolidine-4-carboxylic acid in a well-ventilated area.[1]
A certified chemical fume hood is required when weighing or transferring the solid powder to
control dust.

o Safety Stations: An eyewash fountain and a safety shower must be readily accessible in the
immediate work area.[4]

Required PPE: The following table outlines the minimum PPE required.
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Body Part Protection Type Standard/Specification
) ) Nitrile or neoprene gloves are

Hands Chemical-resistant gloves

recommended.[5]

Must have side shields.

Conforms to EU EN166 or
Eyes/Face Safety goggles or glasses

OSHA 29 CFR 1910.133.[2][3]

[6]

] ) A long-sleeved laboratory coat

Body Protective clothing )

is mandatory.[3][4]

An N95 (US) or FFP2 (EU)

) ) o ) dust mask is required if dust

Respiratory Air-purifying respirator

may be generated outside of a
fume hood.[4][6]

Safe Handling Workflow

Following a standardized workflow minimizes the risk of exposure and contamination. The
diagram below illustrates the essential steps for safely handling 2-Oxothiazolidine-4-
carboxylic acid from preparation to storage.
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Verify fume hood is operational

'

Gather all materials & SDS

2. Protectjon Phase

3. Handling Phasg (in Fume Hood)

4. Finalization & Disposal

Seal and label container

'

Clean work area

l

Dispose of waste properly
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Diagram 1. Step-by-step workflow for safely handling solid 2-Oxothiazolidine-4-carboxylic
acid.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove any contaminated clothing. Wash the affected skin area with plenty of
soap and water for at least 15 minutes. If skin irritation develops and persists, seek medical
attention.[2][3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell,
call a poison center or doctor.[1][2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Get medical attention if
symptoms occur.[2]

o Small Spills: For small spills of the solid, carefully sweep or vacuum the material and place it
into a suitable, sealed container for disposal. Avoid generating dust.

Waste Disposal Plan

Proper disposal of chemical waste and contaminated materials is a critical final step to ensure
safety and environmental compliance.

o Chemical Waste: Unused chemical and solutions should be collected in a designated,
labeled hazardous waste container. Do not dispose of it down the drain.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials
must be placed in a sealed bag and disposed of as hazardous waste.

o Containers: Empty containers should be triple-rinsed before disposal or recycling, with the
rinsate collected as hazardous waste.

The logical flow for waste segregation and disposal is outlined below.
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Diagram 2. Logical plan for the segregation and disposal of waste generated from handling the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oxothiazolidine-4-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017855#personal-protective-equipment-for-handling-
2-oxothiazolidine-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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